Cas no 69558-82-3 (1,4-Pentanediamine,N1,N1-diethyl-N4-methyl-)

1,4-Pentanediamine,N1,N1-diethyl-N4-methyl- structure
69558-82-3 structure
Product Name:1,4-Pentanediamine,N1,N1-diethyl-N4-methyl-
CAS No:69558-82-3
MF:C10H24N2
MW:172.310962677002
CID:519481
PubChem ID:351881
Update Time:2025-04-19

1,4-Pentanediamine,N1,N1-diethyl-N4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Pentanediamine,N1,N1-diethyl-N4-methyl-
    • 1-N,1-N-diethyl-4-N-methylpentane-1,4-diamine
    • 69558-82-3
    • N~1~,N~1~-Diethyl-N~4~-methylpentane-1,4-diamine
    • DTXSID80326093
    • NSC523925
    • AKOS000255765
    • DIETHYL[4-(METHYLAMINO)PENTYL]AMINE
    • NSC-523925
    • N1,N1-Diethyl-N4-methylpentane-1,4-diamine
    • AKOS017282166
    • EN300-7792595
    • N~1~,N~1~-diethyl-N~4~-methyl-1,4-pentanediamine
    • SCHEMBL7819663
    • Inchi: 1S/C10H24N2/c1-5-12(6-2)9-7-8-10(3)11-4/h10-11H,5-9H2,1-4H3
    • InChI Key: MKMCBDUEBALBFG-UHFFFAOYSA-N
    • SMILES: N(CC)(CC)CCCC(C)NC

Computed Properties

  • Exact Mass: 172.19412
  • Monoisotopic Mass: 172.194
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 7
  • Complexity: 89.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 15.3Ų

Experimental Properties

  • Density: 0.82
  • Boiling Point: 210.2°C at 760 mmHg
  • Flash Point: 49.2°C
  • Refractive Index: 1.442
  • PSA: 15.27

1,4-Pentanediamine,N1,N1-diethyl-N4-methyl- Pricemore >>

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